High- and low-temperature mechanisms in the thermal decomposition of acetic acid
Journal of the Chemical Society B: Physical Organic Pub Date: DOI: 10.1039/J29690000094
Abstract
The homogeneous thermal decomposition of acetic acid has been studied between 530 and 762° in a flow system. Below 600° dehydration is second-order: k= 109·52 exp(–39,300/RT) l. mole–1sec.–1, but the order falls and the Arrhenius plot curves upwards above this temperature. Above 700°, the process is first-order: k= 1012·45 exp(–64,890/RT) sec.–1. Decarboxylation, however, is first-order throughout the range: k= 1013·59 exp(–69,800/RT) sec.–1. All processes are molecular.
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